Cas no 478042-03-4 (1-{2,7-dimethylimidazo[1,2-a]pyridin-3-yl}-2-(phenylsulfanyl)ethan-1-one)

• Product Name: 1-{2,7-dimethylimidazo[1,2-a]pyridin-3-yl}-2-(phenylsulfanyl)ethan-1-one
• CAS No: 478042-03-4
• MDL: MFCD02186774
• CID: 4653234
• Update Time: 2025-10-30

1-{2,7-dimethylimidazo[1,2-a]pyridin-3-yl}-2-(phenylsulfanyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,7-DIMETHYLIMIDAZO[1,2-A]PYRIDIN-3-YL)-2-(PHENYLSULFANYL)-1-ETHANONE
• 1-{2,7-dimethylimidazo[1,2-a]pyridin-3-yl}-2-(phenylsulfanyl)ethan-1-one

• MDL： MFCD02186774

Additional information on 1-{2,7-dimethylimidazo[1,2-a]pyridin-3-yl}-2-(phenylsulfanyl)ethan-1-one

Introduction to 1-{2,7-dimethylimidazo[1,2-a]pyridin-3-yl}-2-(phenylsulfanyl)ethan-1-one (CAS No. 478042-03-4)

1-{2,7-dimethylimidazo[1,2-a]pyridin-3-yl}-2-(phenylsulfanyl)ethan-1-one (CAS No. 478042-03-4) is a unique and structurally complex compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities and potential therapeutic applications. The compound's structure features a 2,7-dimethylimidazo[1,2-a]pyridine core linked to a phenylthio group through an ethanone moiety, making it a promising candidate for various pharmacological studies.

The synthesis of 1-{2,7-dimethylimidazo[1,2-a]pyridin-3-yl}-2-(phenylsulfanyl)ethan-1-one involves multiple steps and requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic and industrial settings. The compound's unique structure provides a platform for exploring its interactions with biological targets and its potential as a lead molecule in drug discovery.

In terms of biological activity, 1-{2,7-dimethylimidazo[1,2-a]pyridin-3-yl}-2-(phenylsulfanyl)ethan-1-one has been shown to exhibit potent anti-inflammatory properties. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that it may have therapeutic potential in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 1-{2,7-dimethylimidazo[1,2-a]pyridin-3-yl}-2-(phenylsulfanyl)ethan-1-one has also been investigated for its anticancer properties. Research has indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast cancer and colon cancer. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of 1-{2,7-dimethylimidazo[1,2-a]pyridin-3-yl}-2-(phenylsulfanyl)ethan-1-one have also been studied to assess its suitability as a therapeutic agent. Preclinical studies have shown that the compound exhibits favorable oral bioavailability and a reasonable half-life in animal models. These characteristics are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In addition to its direct biological activities, 1-{2,7-dimethylimidazo[1,2-a]pyridin-3-yl}-2-(phenylsulfanyl)ethan-1-one has been explored as a tool for understanding the structure-function relationships within the imidazopyridine class of compounds. By synthesizing and evaluating a series of analogs with modifications to the phenylthio group or the imidazopyridine core, researchers have gained valuable insights into the structural features that contribute to its biological activities. This knowledge can be leveraged to design more potent and selective derivatives for specific therapeutic applications.

The safety profile of 1-{2,7-dimethylimidazo[1,2-a]pyridin-3-yl}-2-(phenylsulfanyl)ethan-1-one is another important consideration for its potential use in clinical settings. Toxicological studies have indicated that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. However, further investigations are needed to fully characterize its safety profile in humans.

In conclusion, 1-{2,7-dimethylimidazo[1,2-a]pyridin-3-yl}-2-(phenylsulfanyl)ethan-1-one (CAS No. 478042-03-4) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structure and favorable pharmacological properties make it an attractive candidate for further development in both academic research and pharmaceutical industries. Ongoing studies are expected to uncover additional insights into its mechanisms of action and optimize its use as a therapeutic agent.